Cas no 2171729-93-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylthiomorpholine-2-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylthiomorpholine-2-carboxylic acid
• CAS No: 2171729-93-2
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 6422888
• PubChem ID: 165511802
• Update Time: 2025-08-05

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylthiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylthiomorpholine-2-carboxylic acid
• EN300-1545690
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]thiomorpholine-2-carboxylic acid
• 2171729-93-2

• Inchi： 1S/C25H28N2O5S/c1-2-7-21(23(28)27-12-13-33-22(14-27)24(29)30)26-25(31)32-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-22H,2,7,12-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： IIQHTVNWNIVMHW-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylthiomorpholine-2-carboxylic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylthiomorpholine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2171729-93-2, known as 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylthiomorpholine-2-carboxylic acid, is a complex organic molecule with significant potential in various chemical and biological applications. This compound has garnered attention in recent years due to its unique structure and promising properties, particularly in the fields of drug discovery and materials science.

Structure and Synthesis

The molecule consists of a thiomorpholine ring, which is a six-membered ring containing sulfur and nitrogen atoms, providing it with inherent flexibility and reactivity. The pentanoyl group attached to the thiomorpholine ring introduces additional functional groups that can be further modified for specific applications. The fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, adds complexity to the molecule and enhances its stability during chemical reactions.

Recent studies have focused on optimizing the synthesis of this compound, particularly through the use of efficient coupling reactions and selective protection strategies. Researchers have employed techniques such as microwave-assisted synthesis and catalytic cross-coupling to improve yield and purity, making this compound more accessible for large-scale applications.

Biological Activity and Applications

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylthiomorpholine-2-carboxylic acid has demonstrated significant biological activity in vitro, particularly as a potential inhibitor of certain enzymes involved in metabolic pathways. Its ability to interact with target proteins has been validated through X-ray crystallography and molecular docking studies, providing insights into its mechanism of action.

In the field of drug discovery, this compound has been explored as a lead molecule for developing new therapeutic agents. Its unique structure allows for modulation of pharmacokinetic properties, making it a promising candidate for targeting diseases such as cancer and neurodegenerative disorders.

Materials Science Applications

Beyond its biological applications, this compound has shown potential in materials science, particularly in the development of advanced polymers and coatings. The thiomorpholine ring provides inherent flexibility, while the Fmoc group introduces surface functionality that can be tailored for specific applications such as adhesion or corrosion resistance.

Recent research has focused on incorporating this compound into polymer networks to create stimuli-responsive materials. These materials exhibit reversible changes in their physical properties under external stimuli such as temperature or pH, opening new avenues for smart drug delivery systems and adaptive materials.

Future Directions

The continued exploration of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylthiomorpholine-2-carboxylic acid is expected to yield further breakthroughs in both chemical synthesis and biological applications. Ongoing studies aim to enhance its stability, selectivity, and bioavailability, paving the way for its translation into clinical settings.

In conclusion, this compound represents a fascinating intersection of organic chemistry, biology, and materials science. Its versatile structure and promising properties make it a valuable tool for researchers across multiple disciplines.